8-(5-Methyl-1,3,4-thiadiazol-2-yl)-8-azabicyclo[3.2.1]octan-3-ol

• IUPAC Name: 8-(5-methyl-1,3,4-thiadiazol-2-yl)-8-azabicyclo[3.2.1]octan-3-ol
• InChI: InChI=1S/C10H15N3OS/c1-6-11-12-10(15-6)13-7-2-3-8(13)5-9(14)4-7/h7-9,14H,2-5H2,1H3
• InChI Key: GMPBGXQHZZXEPV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)N2C3CCC2CC(C3)O
• Molecular Formula: C10H15N3OS
• Molecular Weight: 225.31 g/mol

Description

The compound “8-(5-Methyl-1,3,4-thiadiazol-2-yl)-8-azabicyclo[3.2.1]octan-3-ol” is a complex organic molecule. It contains a 1,3,4-thiadiazole ring, which is a common and integral feature of a variety of natural products and medicinal agents. The thiadiazole nucleus is present as a core structural component in an array of drug categories such as antimicrobial, anti-inflammatory, analgesic, antiepileptic, antiviral, antineoplastic, and antitubercular agents.

Mechanism of Action

Target of Action

The primary targets of 8-(5-Methyl-1,3,4-thiadiazol-2-yl)-8-azabicyclo[32Similar compounds, such as 1,3,4-thiadiazole derivatives, have been reported to exhibit antimicrobial properties

Mode of Action

The exact mode of action of this compound is currently unknown due to the lack of specific studies. Based on the structural similarity to other 1,3,4-thiadiazole derivatives, it could potentially interact with its targets through non-covalent interactions such as hydrogen bonding, electrostatic interactions, and hydrophobic effects .

Biochemical Pathways

Considering the potential antimicrobial properties of similar compounds, it might interfere with essential biochemical pathways in bacteria or fungi, such as cell wall synthesis, protein synthesis, or dna replication .

Result of Action

If it indeed possesses antimicrobial properties, it could potentially lead to the death of bacterial or fungal cells by disrupting essential cellular processes .

Advantages and Limitations for Lab Experiments

8-(5-Methyl-1,3,4-thiadiazol-2-yl)-8-azabicyclo[3.2.1]octan-3-ol has several advantages for lab experiments, including its high potency and selectivity for its target receptors. However, one limitation of this compound is its poor solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of 8-(5-Methyl-1,3,4-thiadiazol-2-yl)-8-azabicyclo[3.2.1]octan-3-ol. One potential direction is the development of more efficient synthesis methods for this compound and its analogs. Another direction is the further exploration of this compound's potential as a treatment for depression and anxiety disorders. Additionally, the potential use of this compound as a lead compound for the development of new drugs for the treatment of other diseases should be explored.

Synthesis Methods

The synthesis of 8-(5-Methyl-1,3,4-thiadiazol-2-yl)-8-azabicyclo[3.2.1]octan-3-ol involves a multistep process that starts with the reaction of 5-methyl-1,3,4-thiadiazole-2-thiol with ethyl 3-bromo-2-oxo-2,3-dihydro-1H-indole-5-carboxylate. This reaction produces 5-methyl-1,3,4-thiadiazol-2-yl-indol-3-yl-acetate, which is then reacted with N-Boc-3-aminobicyclo[3.2.1]octan-8-one to form the final product, this compound.

Scientific Research Applications

8-(5-Methyl-1,3,4-thiadiazol-2-yl)-8-azabicyclo[3.2.1]octan-3-ol has been studied for its potential applications in various fields, including neuroscience, pharmacology, and medicinal chemistry. In neuroscience, this compound has been shown to have potential as a treatment for depression and anxiety disorders. In pharmacology, this compound has been studied for its potential as a new class of drugs for the treatment of various diseases. In medicinal chemistry, this compound has been studied for its potential as a lead compound for the development of new drugs.